Cas no 91569-42-5 (3-Benzothiazol-2-ylsulfanyl-pentane-2,4-dione)

• Product Name: 3-Benzothiazol-2-ylsulfanyl-pentane-2,4-dione
• CAS No: 91569-42-5
• MF: C₁₂H₁₁NO₂S₂
• MW: 265.3512403965
• CID: 2855861
• PubChem ID: 2747017
• Update Time: 2025-04-21

3-Benzothiazol-2-ylsulfanyl-pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 91569-42-5
• CCG-255769
• 3-(Benzo[d]thiazol-2-ylthio)pentane-2,4-dione
• Bio9G5
• 3-(1,3-benzothiazol-2-ylsulanyl)pentane-2,4-dione
• 3-(1,3-benzothiazol-2-ylthio)pentane-2,4-dione
• 3-(1,3-benzothiazol-2-ylsulfanyl)pentane-2,4-dione
• CHEBI:194626
• 3-Benzothiazol-2-ylsulfanyl-pentane-2,4-dione

• Inchi： 1S/C12H11NO2S2/c1-7(14)11(8(2)15)17-12-13-9-5-3-4-6-10(9)16-12/h3-6,11H,1-2H3
• InChI Key： JLQXGEOSIHYKNN-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)C(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 265.02312094Da
• Monoisotopic Mass: 265.02312094Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų